Cas no 2169182-21-0 (tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2169182-21-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5184071
• PubChem ID: 137965644
• Update Time: 2026-03-05

tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate
• 2-Azaspiro[3.4]octane-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester
• 5-amino-2-azaspiro[3. 4]octane-2-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-12(8-14)6-4-5-9(12)13/h9H,4-8,13H2,1-3H3
• InChI Key： GOGHJHZAPZENOK-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2N)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate

Research Brief on tert-Butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2169182-21-0): Recent Advances and Applications

The compound tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2169182-21-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is of particular interest due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

One of the key advancements in the utilization of tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate is its role as a building block for the synthesis of spirocyclic compounds with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved blood-brain barrier (BBB) penetration, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted the compound's ability to serve as a versatile scaffold for the introduction of various functional groups, enabling the fine-tuning of biological activity.

In addition to its applications in CNS drug discovery, recent research has also explored the potential of tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate in the development of antiviral agents. A preprint article from BioRxiv (2024) reported that spirocyclic derivatives synthesized from this compound exhibited potent inhibitory activity against SARS-CoV-2 protease, suggesting its utility in combating emerging viral pathogens. The study employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives, providing a solid foundation for further preclinical development.

The synthetic methodology for tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate has also seen significant improvements. A recent publication in Organic Letters (2023) described a novel, scalable route for its synthesis, utilizing asymmetric catalysis to achieve high enantiomeric purity. This advancement addresses previous challenges related to yield and stereocontrol, paving the way for its broader adoption in industrial-scale pharmaceutical production.

Looking ahead, the versatility of tert-butyl 5-amino-2-azaspiro[3.4]octane-2-carboxylate continues to inspire innovative research. Ongoing studies are investigating its potential in targeted drug delivery systems, where its spirocyclic structure could enhance stability and bioavailability. Furthermore, collaborations between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications, ultimately benefiting patients worldwide.